Cas no 2228611-35-4 (O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228611-35-4
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6166045
• PubChem ID: 165668201
• Update Time: 2025-05-20

O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• 2228611-35-4
• O-{[1-(3,4-difluoro-2-methoxyphenyl)cyclopropyl]methyl}hydroxylamine
• EN300-1794775

• Inchi： 1S/C11H13F2NO2/c1-15-10-7(2-3-8(12)9(10)13)11(4-5-11)6-16-14/h2-3H,4-6,14H2,1H3
• InChI Key： LTEMPKQLOGXEGR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C1(CON)CC1)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine

Comprehensive Overview of O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228611-35-4)

O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228611-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique cyclopropylmethyl-hydroxylamine moiety attached to a 3,4-difluoro-2-methoxyphenyl ring, making it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its structural complexity and functional versatility.

The cyclopropylmethyl-hydroxylamine group in this compound is known for its ability to enhance metabolic stability and bioavailability in drug candidates. This characteristic has led to increased demand for O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine in medicinal chemistry, especially in the development of central nervous system (CNS) targeting agents. Recent studies have explored its utility in creating fluorinated pharmaceutical intermediates, which are crucial for improving drug efficacy and reducing side effects.

From a synthetic chemistry perspective, the presence of both difluoro and methoxy substituents on the aromatic ring offers unique electronic properties that can influence reaction pathways. This makes CAS 2228611-35-4 particularly interesting for researchers working on selective functionalization and catalyzed cross-coupling reactions. The compound's stability under various conditions also makes it suitable for use in high-throughput screening and combinatorial chemistry approaches.

In the context of current research trends, O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine aligns well with the growing interest in fluorinated bioactive compounds. The pharmaceutical industry is actively investigating fluorinated molecules due to their enhanced membrane permeability and resistance to metabolic degradation. This compound's difluorophenyl component positions it as a promising candidate for developing next-generation therapeutics with improved pharmacokinetic profiles.

The agrochemical sector has also shown interest in derivatives of CAS 2228611-35-4, particularly for developing novel crop protection agents. The cyclopropyl-hydroxylamine structure has demonstrated potential in creating compounds with insecticidal and fungicidal properties. Researchers are exploring its use in designing environmentally friendly pesticides with targeted action mechanisms, addressing the global need for sustainable agricultural solutions.

From a commercial availability standpoint, O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine is typically offered by specialty chemical suppliers as a high-purity research chemical. Its synthesis requires specialized expertise in organofluorine chemistry and cyclopropane ring formation, making it a premium product in the fine chemicals market. Current pricing trends reflect its status as a valuable building block for pharmaceutical R&D programs.

Analytical characterization of 2228611-35-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's structural features produce distinctive spectral signatures that aid in quality control and verification processes. These analytical methods are crucial for ensuring batch-to-batch consistency in research applications where precise molecular structure is paramount.

Looking toward future applications, researchers are investigating the potential of O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine in proteolysis-targeting chimera (PROTAC) development. Its ability to serve as a linker molecule between target proteins and E3 ubiquitin ligases makes it particularly valuable in this emerging therapeutic modality. This application aligns with the current focus on targeted protein degradation as a novel approach to treating challenging diseases.

Environmental and safety considerations for CAS 2228611-35-4 follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling this compound. Storage typically requires protection from moisture and oxidation, with many suppliers recommending inert atmosphere packaging for long-term stability.

The intellectual property landscape surrounding O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine includes several patents covering its synthesis methods and specific pharmaceutical applications. Companies active in small molecule drug discovery have shown particular interest in protecting novel derivatives and synthetic routes involving this compound. This patent activity reflects the compound's perceived value in therapeutic development pipelines.

For researchers seeking alternatives or related compounds, structural analogs of 2228611-35-4 with variations in the fluorine substitution pattern or cyclopropyl modifications may offer complementary properties. The scientific literature describes several related hydroxylamine derivatives that maintain the core pharmacophore while offering different electronic or steric characteristics. These analogs provide valuable structure-activity relationship (SAR) data for medicinal chemistry programs.

In summary, O-{1-(3,4-difluoro-2-methoxyphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2228611-35-4) represents a sophisticated chemical building block with significant potential across multiple research domains. Its unique combination of fluorinated aromatic and strained heterocyclic features makes it particularly valuable for developing innovative therapeutic candidates and functional materials. As research into fluorinated compounds and small molecule modulators continues to expand, the importance of specialized intermediates like this compound is likely to grow substantially in coming years.